molecular formula C9H7NO3 B8474134 1,2-Epoxy-6-nitroindane

1,2-Epoxy-6-nitroindane

Cat. No.: B8474134
M. Wt: 177.16 g/mol
InChI Key: LSGSXZGXMYIPGF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,2-Epoxy-6-nitroindane is a bicyclic organic compound featuring an epoxide ring (oxygen bridge) spanning positions 1 and 2 of the indane scaffold, with a nitro (-NO₂) substituent at position 5. Its molecular formula is C₉H₇NO₃, and it combines the reactivity of an epoxide group with the electron-withdrawing nature of a nitro group. However, detailed toxicological and environmental hazard data for this compound remain scarce, necessitating cautious handling .

Properties

Molecular Formula

C9H7NO3

Molecular Weight

177.16 g/mol

IUPAC Name

3-nitro-6,6a-dihydro-1aH-indeno[1,2-b]oxirene

InChI

InChI=1S/C9H7NO3/c11-10(12)6-2-1-5-3-8-9(13-8)7(5)4-6/h1-2,4,8-9H,3H2

InChI Key

LSGSXZGXMYIPGF-UHFFFAOYSA-N

Canonical SMILES

C1C2C(O2)C3=C1C=CC(=C3)[N+](=O)[O-]

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize the properties of 1,2-Epoxy-6-nitroindane, it is compared below with three structurally related compounds: 6-nitroindane, 1,2-epoxyindane, and 1-(2-amino-6-nitrophenyl)ethanone (from ).

Structural and Functional Group Comparison
Compound Molecular Formula Functional Groups Key Structural Features
1,2-Epoxy-6-nitroindane C₉H₇NO₃ Epoxide, Nitro Bicyclic epoxide + nitro substitution
6-Nitroindane C₉H₉NO₂ Nitro Indane backbone with nitro group
1,2-Epoxyindane C₉H₈O Epoxide Bicyclic epoxide without substituents
1-(2-Amino-6-nitrophenyl)ethanone C₈H₈N₂O₃ Amino, Nitro, Ketone Monocyclic nitro-aromatic with ketone

Key Observations :

  • The epoxide group in 1,2-Epoxy-6-nitroindane introduces significant ring strain, enhancing reactivity compared to non-epoxidized analogs like 6-nitroindane.
  • In contrast, 1-(2-amino-6-nitrophenyl)ethanone () lacks the bicyclic structure but includes a ketone and amino group, which may reduce reactivity compared to epoxide-containing analogs .
Reactivity and Stability
  • Epoxide Ring Stability : The epoxide in 1,2-Epoxy-6-nitroindane is expected to be less stable than in 1,2-epoxyindane due to the electron-withdrawing nitro group, which reduces electron density at the oxygen bridge. This could accelerate ring-opening reactions under acidic or nucleophilic conditions.
  • Nitro Group Effects : The nitro group’s meta-directing nature may influence regioselectivity in substitution reactions. For example, nitration or halogenation of 1,2-Epoxy-6-nitroindane would likely occur at positions ortho or para to the existing nitro group.
  • Comparative Reactivity: 1-(2-Amino-6-nitrophenyl)ethanone exhibits lower reactivity due to the electron-donating amino group, which counterbalances the nitro group’s effects. This contrasts with the electron-deficient environment in 1,2-Epoxy-6-nitroindane .

Key Findings :

  • Both 1,2-Epoxy-6-nitroindane and 1-(2-Amino-6-nitrophenyl)ethanone lack comprehensive toxicological profiles, necessitating precautionary handling.
  • Epoxides (e.g., 1,2-epoxyindane) are generally more hazardous than non-epoxidized analogs due to their reactivity.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.